Cas no 921843-23-4 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-ethoxybenzamide)

• Product Name: N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-ethoxybenzamide
• CAS No: 921843-23-4
• MF: C₂₅H₃₂N₂O₄
• MW: 424.532587051392
• CID: 5823740
• PubChem ID: 40887841
• Update Time: 2025-07-14

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-ethoxy-N-[2,3,4,5-tetrahydro-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-1,5-benzoxazepin-7-yl]-
• N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-4-ethoxybenzamide
• 921843-23-4
• 4-ethoxy-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
• N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-4-ethoxybenzamide
• AKOS024633592
• F2262-0667
• N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-ethoxybenzamide

• Inchi： 1S/C25H32N2O4/c1-6-30-20-10-7-18(8-11-20)23(28)26-19-9-12-22-21(15-19)27(14-13-17(2)3)24(29)25(4,5)16-31-22/h7-12,15,17H,6,13-14,16H2,1-5H3,(H,26,28)
• InChI Key： ZWMYKORRJNVLHP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(CCC(C)C)C2=C1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 424.23620751g/mol
• Monoisotopic Mass: 424.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 553.7±50.0 °C(Predicted)
• pka: 12.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-ethoxybenzamide

Professional Introduction to N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-ethoxybenzamide (CAS No. 921843-23-4)

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-ethoxybenzamide (CAS No. 921843-23-4) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazepine class, a heterocyclic structure known for its diverse biological activities. The unique molecular architecture of this compound, characterized by its complex substitution pattern and functional groups, makes it a promising candidate for further investigation in various therapeutic applications.

The benzoxazepine core of N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-4-ethoxybenzamide is a key feature that contributes to its potential pharmacological properties. Benzoxazepines have been extensively studied for their ability to interact with multiple biological targets, including enzymes and receptors involved in inflammation, pain perception, and neurodegenerative diseases. The presence of the 3-methylbutyl group at the 5-position and the ethoxy group at the 4-position of the benzamide moiety further enhances its structural complexity and may influence its binding affinity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to achieve improved pharmacokinetic profiles and therapeutic efficacy. The compound N-(3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-ethoxybenzamide has been synthesized with the aim of developing novel therapeutic agents that can address unmet medical needs. Its synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity.

In vitro studies have begun to unravel the potential biological activities of N-(3,3-dimethyl)5(3-methylbutyl)4-oxo2,3,4,5-tetrahydro1,5-benzoxazepin7-y ethoxybenzamide. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings are particularly intriguing given the growing interest in developing anti-inflammatory agents with minimal side effects. The compound's ability to modulate enzyme activity could make it a valuable tool in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The tetrahydroisoquinoline scaffold present in N-( ethoxybenzamide) is another important structural feature that contributes to its potential therapeutic applications. Tetrahydroisoquinoline derivatives have been extensively studied for their role in neurotransmitter systems and their potential as pharmacological agents for neurological disorders. The combination of the benzoxazepine and tetrahydroisoquinoline moieties in this compound may lead to novel mechanisms of action that could be exploited for treating conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the ethoxy group at the 4-position of the benzamide moiety may play a crucial role in determining the compound's solubility and bioavailability. Ethoxy-substituted benzamides have been shown to enhance oral bioavailability due to their improved solubility in water. This characteristic is particularly important for developing drugs that need to be administered orally or through other non-invasive routes.

The synthesis and characterization of N-(methylbutyl)-4-o ethoxybenzamide) represent a significant step forward in the development of novel therapeutic agents. The compound's unique structure and promising preclinical data make it a compelling candidate for further investigation. Future studies will focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety and efficacy in animal models.

The benzoxazepine class of compounds continues to be a rich source of inspiration for medicinal chemists seeking to develop innovative drugs. N-(methylbutyl)-4-ok$k$k$k$k$k>k>k>k>k>k>k>k > ethoxybenzamide) exemplifies how structural complexity can be leveraged to discover new therapeutic entities with unique biological activities. As research progresses, this compound holds promise for addressing various therapeutic challenges across multiple disease areas.